Cas no 20780-77-2 (6-Iodo-1H-indole-2,3-dione)

6-Iodo-1H-indole-2,3-dione structure
6-Iodo-1H-indole-2,3-dione structure
Product Name:6-Iodo-1H-indole-2,3-dione
CAS No:20780-77-2
MF:C8H4INO2
MW:273.027334213257
MDL:MFCD01925283
CID:875766
PubChem ID:14387274
Update Time:2025-04-19

6-Iodo-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Iodoindoline-2,3-dione
    • 6-Iodo-1H-indole-2,3-dione
    • 6-Iodo-2,3-dihydro-1H-indole-2,3-dione
    • 6-Iodoisatin
    • BUTTPARK 148\07-02
    • 1H-Indole-2,3-dione,6-iodo
    • 6-Iodo-1H-indol-2,3-dione
    • 6-iodo-indoline-2,3-dione
    • 6-iodoroisatin
    • 6-Jod-indolin-2,3-dion
    • 1H-Indole-2,3-dione, 6-iodo-
    • 6-Iodo-2,3-indolinedione
    • 6-iodo-1H-indole-2,3dione
    • PHKAOEGXBSERHX-UHFFFAOYSA-N
    • 0637AB
    • MB02172
    • AK119566
    • SY059763
    • AM807771
    • AB0048136
    • 20780-77-2
    • EN300-115396
    • BUTTPARK 148 7-02
    • AKOS015853854
    • MFCD01925283
    • CS-0037862
    • SCHEMBL3467211
    • F15610
    • DTXSID30559672
    • Z1269200560
    • DB-022210
    • AE-646/12709021
    • 6P-727
    • MDL: MFCD01925283
    • Inchi: 1S/C8H4INO2/c9-4-1-2-5-6(3-4)10-8(12)7(5)11/h1-3H,(H,10,11,12)
    • InChI Key: PHKAOEGXBSERHX-UHFFFAOYSA-N
    • SMILES: IC1C=CC2C(C(NC=2C=1)=O)=O

Computed Properties

  • Exact Mass: 272.92900
  • Monoisotopic Mass: 272.92868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 2.106±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 195 ºC
  • Solubility: Very slightly soluble (0.6 g/l) (25 º C),
  • PSA: 46.17000
  • LogP: 1.56400

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6-Iodo-1H-indole-2,3-dione Suppliers

Amadis Chemical Company Limited
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(CAS:20780-77-2)6-Iodo-1H-indole-2,3-dione
Order Number:A849185
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:23
Price ($):482.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:20780-77-2)6-Iodo-1H-indole-2,3-dione
A849185
Purity:99%
Quantity:5g
Price ($):482.0
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